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Compound of Interest

Compound Name: Alizarin green

Cat. No.: B1292808

An In-depth Technical Guide to the Safety and Handling of Alizarin Green

This guide provides comprehensive safety and handling information for Alizarin green, tailored
for researchers, scientists, and professionals in drug development. It outlines the potential

hazards, necessary precautions, and emergency procedures to ensure a safe laboratory
environment.

Chemical and Physical Properties

Alizarin green (CAS No. 4403-90-1), also known as C.I. Acid Green 25, is an anionic acid dye.
[1] It presents as a dark blue-green to black powder that is soluble in water.[1][2]

Understanding its physical and chemical properties is fundamental to its safe handling and
storage.
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Property Value Reference
CAS Number 4403-90-1 [2]
Molecular Formula C28H20N2Na208S2
Molecular Weight 622.59 g/mol
Dark blue-green to black
Appearance [2][3]
powder
Solubility Soluble in water [1]
Melting Point 235-238°C [4]
Stable under normal
Stability conditions. Loses potency [2][5]

above 45°C.

Hazard Identification and GHS Classification

Alizarin green is classified as hazardous, primarily due to its effects on the eyes and the

aguatic environment.
e GHS Classification:

o Serious eye irritation (Category 2A)[4]

o Hazardous to the aquatic environment, long-term hazard (Category 2)

e Hazard Statements:

o H319: Causes serious eye irritation.[4]

o H411: Toxic to aquatic life with long lasting effects.
o Precautionary Statements:

o P273: Avoid release to the environment.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

The substance is a combustible solid, and fine dust particles can form explosive mixtures with
air.[1][6]

Toxicological Data

Toxicological data for Alizarin green indicates a low order of acute toxicity but highlights its
potential as an irritant. Prolonged or repeated exposure may lead to allergic reactions in
sensitive individuals.[2]

Parameter Species Route Value Reference
LD50 Rat Oral >10,000 mg/kg [7]
LD50 Mouse Oral 6,700 mg/kg [7]
o ) 500 mg/24h
Skin Irritation Rabbit Dermal ) [8]
(Mild)
o ) 500 mg/24h
Eye Irritation Rabbit Ocular ) [8]
(Mild)

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited (e.g., OECD guidelines
followed for LD50 determination) are not typically provided in standard Material Safety Data
Sheets and are not publicly available. These studies are generally conducted by the
manufacturer or specialized laboratories under standardized guidelines.

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
chemical's integrity.

Handling

» Avoid all personal contact, including the inhalation of dust.[1]
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Use in a well-ventilated area, preferably with a mechanical exhaust system.[2][3]

Minimize dust generation and accumulation.[1]

Ground all equipment used when handling the product to prevent electrostatic discharge.[7]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly with soap and water after handling.[1]

Storage

e Store in a cool, dry, well-ventilated place.[7]
o Keep containers tightly closed and sealed when not in use.[1][6]
o Store below 30°C and protect from heat, light, and moisture.[2][3][4]

o Store away from incompatible materials such as strong oxidizing agents.[7]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.
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Control Parameter

Recommendations

Reference

Engineering Controls

Use adequate ventilation and
local exhaust to keep airborne
concentrations low. An
eyewash station and safety
shower should be readily

available.

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved chemical
safety goggles.

[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

Wear appropriate protective
clothing, such as a lab coat or

overalls.

[3][6]

Respiratory Protection

A NIOSH/MSHA-approved
dust respirator is required if
dust is generated and

ventilation is inadequate.

[2](3]

PPE Selection Logic

The selection of appropriate PPE is determined by the potential routes of exposure and the

physical form of the chemical.
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Caption: PPE selection workflow based on exposure routes for Alizarin green powder.
First-Aid and Emergency Procedures
Immediate and appropriate first-aid is crucial in the event of accidental exposure.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
separating the eyelids with fingers. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[3][4]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water. If irritation persists, consult a physician.[3]

 Inhalation: Move the affected person to fresh air. If breathing is difficult or they are not
breathing, provide artificial respiration and seek immediate medical attention.[3]
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 Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce
vomiting. Never give anything by mouth to an unconscious person. Seek medical attention.

[3]

Accidental Release Measures

o Evacuate: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.

Clean-up: Wear full protective equipment. Sweep up the spilled material without creating
dust, and place it in a suitable, sealed container for disposal.[3]

Decontaminate: Wash the spill site after material pickup is complete.[3]

Emergency Response Workflow
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Caption: Emergency response workflow for accidental exposure to Alizarin green.

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

e Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon
dioxide, and nitrogen oxides.[7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[3]

Disposal Considerations
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Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[3] The product may be dissolved in a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber. Do not allow the
chemical to enter drains or waterways.

Conclusion

While Alizarin green has low acute toxicity, it poses a significant risk of serious eye irritation
and is harmful to aquatic life. Adherence to the safety protocols outlined in this guide is
paramount for professionals handling this substance. By implementing proper engineering
controls, consistently using appropriate personal protective equipment, and being prepared for
emergencies, researchers can mitigate the risks associated with Alizarin green and ensure a
safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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